395104-30-0

CC-401

In Stock

• CAS RN:
• 395104-30-0

• Formula:
• C22H24N6O

• InChI:
• InChI=1S/C22H24N6O/c1-2-9-28(10-3-1)11-12-29-18-6-4-5-16(13-18)21-19-14-17(22-23-15-24-27-22)7-8-20(19)25-26-21/h4-8,13-15H,1-3,9-12H2,(H,25,26)(H,23,24,27)

• InChIKey:
• XDJCLCLBSGGNKS-UHFFFAOYSA-N

• c-Jun N-terminal kinases (JNKs) are MAP kinase family members that become highly activated after cells are exposed to stress conditions and are poorly activated by exposure to growth factors or mitogens. CC-401 is a potent inhibitor of all three JNK isoforms (Ki values range from 25 to 50 nM). It has at least 40-fold selectivity for JNK compared with other related kinases. CC-401 is bioavailable when delivered by gavage, blocking JNK signaling and renal fibrosis in a rat obstructed kidney model. It also has been shown to decrease hepatic necrosis and apoptosis after orthotopic liver transplantation and prevent acute renal failure following ischemia/reperfusion associated with renal transplantation in rats.
  CC-401 has been used in trials studying the treatment of Myeloid Leukemia.
  3-[3-[2-(1-piperidinyl)ethoxy]phenyl]-5-(1H-1,2,4-triazol-5-yl)-1H-indazole is a member of ...

CC-401 hydrochloride

• CAS RN:
• 1438391-30-0; 395104-30-0

• Formula:
• C22H25ClN6O

• InChI:
• InChI=1S/C22H24N6O.ClH/c1-2-9-28(10-3-1)11-12-29-18-6-4-5-16(13-18)21-19-14-17(22-23-15-24-27-22)7-8-20(19)25-26-21;/h4-8,13-15H,1-3,9-12H2,(H,25,26)(H,23,24,27);1H

• InChIKey:
• OIBVXKYKWOUGAO-UHFFFAOYSA-N

• CC-401 hydrochloride is a useful research compound. Its molecular formula is C22H25ClN6O and its molecular weight is 424.93. The purity is usually 95%.